Cas no 1251270-84-4 (methyl 2-(ethylamino)-2-methyl-3-(1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(ethylamino)-2-methyl-3-(1H-pyrazol-1-yl)propanoate
• CAS No: 1251270-84-4
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6092137
• PubChem ID: 61924779
• Update Time: 2025-05-20

methyl 2-(ethylamino)-2-methyl-3-(1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(ethylamino)-2-methyl-3-(1H-pyrazol-1-yl)propanoate
• 1H-Pyrazole-1-propanoic acid, α-(ethylamino)-α-methyl-, methyl ester
• CS-0346742
• 1251270-84-4
• AKOS011198712
• EN300-1123733

• Inchi： 1S/C10H17N3O2/c1-4-11-10(2,9(14)15-3)8-13-7-5-6-12-13/h5-7,11H,4,8H2,1-3H3
• InChI Key： QAGGEUDVNNSTPD-UHFFFAOYSA-N
• SMILES： C(C)(NCC)(C(=O)OC)CN1N=CC=C1

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 319.9±37.0 °C(Predicted)
• pka: 6.35±0.29(Predicted)

Additional information on methyl 2-(ethylamino)-2-methyl-3-(1H-pyrazol-1-yl)propanoate

Comprehensive Overview of Methyl 2-(ethylamino)-2-methyl-3-(1H-pyrazol-1-yl)propanoate (CAS No. 1251270-84-4)

Methyl 2-(ethylamino)-2-methyl-3-(1H-pyrazol-1-yl)propanoate (CAS No. 1251270-84-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This ester derivative, characterized by its unique pyrazole and ethylamino functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications due to its structural complexity and reactivity, which align with current trends in drug discovery and crop protection.

The compound's molecular structure, featuring a methyl ester moiety and a 1H-pyrazol-1-yl substituent, enables it to participate in diverse chemical reactions, such as nucleophilic substitutions and cyclizations. This adaptability has led to its use in the synthesis of biologically active molecules, particularly in the development of small-molecule inhibitors and agrochemical formulations. Recent studies highlight its role in modulating enzyme activity, a topic of high interest in precision medicine and sustainable agriculture.

In the context of green chemistry, Methyl 2-(ethylamino)-2-methyl-3-(1H-pyrazol-1-yl)propanoate has been investigated for its potential to reduce environmental impact. Its efficient synthesis routes and compatibility with catalytic processes align with the growing demand for eco-friendly chemical production. This aligns with popular search queries such as "sustainable chemical synthesis" and "green alternatives in pharmaceuticals," reflecting broader industry trends.

From a technical perspective, the compound's physicochemical properties, including solubility and stability, have been extensively studied to optimize its performance in various applications. Its logP value and hydrogen bonding capacity make it suitable for formulations requiring controlled release or targeted delivery, a key focus area in drug formulation research. These attributes are frequently searched by professionals seeking advanced chemical intermediates for innovative projects.

The growing interest in Methyl 2-(ethylamino)-2-methyl-3-(1H-pyrazol-1-yl)propanoate is also evident in patent literature, where it appears in claims related to novel therapeutic agents and crop-enhancing compositions. Its synergy with other functional groups has sparked discussions in online forums about "multi-target drug design" and "synergistic agrochemical effects," further underscoring its relevance in contemporary research.

Quality control and analytical methods for this compound, such as HPLC and LC-MS, are critical topics for manufacturers and researchers alike. Rigorous purity standards and batch-to-batch consistency are essential for its reliable use, addressing common search queries like "analytical validation of specialty chemicals." These aspects highlight the compound's importance in high-value applications where precision is paramount.

In summary, Methyl 2-(ethylamino)-2-methyl-3-(1H-pyrazol-1-yl)propanoate (CAS No. 1251270-84-4) represents a compelling case study in modern chemical innovation. Its multifaceted applications, from medicinal chemistry to agrochemical science, coupled with its alignment with sustainability goals, position it as a compound of enduring interest. As research continues to uncover new possibilities, its role in addressing global challenges in health and agriculture will likely expand, making it a staple in the toolkit of forward-thinking scientists.